Cas no 10061-72-0 (2-Butenedioic acid, 2-methyl-, bis(phenylmethyl) ester, (Z)-)

• Product name: 2-Butenedioic acid, 2-methyl-, bis(phenylmethyl) ester, (Z)-
• CAS No: 10061-72-0
• MF: C₁₉H₁₈O₄
• MW: 310.34382
• CID: 95967
• PubChem ID: 53692614

2-Butenedioic acid, 2-methyl-, bis(phenylmethyl) ester, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid, 2-methyl-, bis(phenylmethyl) ester, (Z)-
• dibenzyl 2-methylbut-2-enedioate
• 10061-72-0
• DTXSID90705996

• Inchi： InChI=1S/C19H18O4/c1-15(19(21)23-14-17-10-6-3-7-11-17)12-18(20)22-13-16-8-4-2-5-9-16/h2-12H,13-14H2,1H3/b15-12-
• InChI Key： BOHSWXANLVKJHN-QINSGFPZSA-N
• SMILES： C/C(=C/C(OCC1C=CC=CC=1)=O)/C(OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 310.120509g/mol
• Monoisotopic Mass: 310.120509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Molecular Weight: 310.3g/mol
• XLogP3: 3.6
• Topological Polar Surface Area: 52.6Ų